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Compound of Interest

Compound Name: Litoxetine

Cat. No.: B1674896 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Litoxetine, intended for researchers, scientists, and drug development professionals. As no

specific Safety Data Sheet (SDS) for Litoxetine was found, these procedures are based on

general best practices for chemical and pharmaceutical waste disposal in a laboratory setting.

It is imperative to consult the specific SDS provided by your supplier for detailed guidance.

Chemical and Physical Properties
A summary of Litoxetine's properties is provided below for identification and handling

purposes.

Property Value Source

CAS Number 86811-09-8 [1][2]

Molecular Formula C₁₆H₁₉NO [3][4][5]

Molar Mass 241.334 g/mol [3][4]

Appearance White Solid [2]

Primary Function
Selective Serotonin Reuptake

Inhibitor (SSRI)
[1][3][6]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[2]
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Disposal of Litoxetine must comply with federal, state, and local regulations. The primary

regulatory framework in the United States is the Resource Conservation and Recovery Act

(RCRA), enforced by the Environmental Protection Agency (EPA).[7][8][9]

Step 1: Hazard Assessment
Consult the Safety Data Sheet (SDS): The first and most critical step is to review the SDS

provided by the manufacturer. The SDS will contain specific information on the hazards and

required disposal methods for Litoxetine.

Determine if Hazardous: Pharmaceutical waste is considered hazardous if it is specifically

listed by the RCRA or exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[9]

Without a specific SDS, assume the compound may be hazardous and handle it accordingly.

Step 2: Segregation and Containment
Segregate Waste: Do not mix Litoxetine waste with other chemical or general laboratory

waste unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Use Appropriate Containers: Place Litoxetine waste into a designated, properly sealed, and

clearly labeled hazardous waste container. The container must be in good condition and

compatible with the chemical.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name ("Litoxetine"), accumulation start date, and associated hazard characteristics.

Step 3: Disposal Pathway
The preferred method for disposing of laboratory-grade chemical waste is through a licensed

waste management service.

Engage a Licensed Disposal Company: Arrange for collection by a specialized, licensed

hazardous waste disposal company.[10] Most research institutions have contracts with such

vendors. Contact your EHS department to coordinate a pickup.

Incineration: Most pharmaceutical waste is treated by incineration at a permitted facility to

ensure complete destruction.[8]
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Avoid Improper Disposal:

Do NOT Flush: Never flush Litoxetine down the toilet or drain.[7][11][12] This can lead to

contamination of water supplies as wastewater treatment facilities are often not equipped

to filter out such compounds.[11][12]

Do NOT Dispose in Regular Trash: Do not dispose of Litoxetine in the regular household

or laboratory trash.[11] This can pose risks to sanitation workers and the environment.[11]

Step 4: Documentation
Maintain accurate records of all hazardous waste generated and disposed of, including the

chemical name, quantity, and date of disposal. This is a requirement for regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Litoxetine in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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